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Compound of Interest |

1-(3-Piperidinyl)-4-piperidinol
Compound Name:

dihydrochloride
CAS No.: 1220019-74-8
Cat. No.: B1527751

Get Quote

\ J

Disclaimer: A specific Safety Data Sheet (SDS) for "1-(3-Piperidinyl)-4-piperidinol
dihydrochloride" was not publicly available at the time of this writing. This guide has been
constructed by synthesizing data from the SDS of structurally similar piperidine compounds.
The information herein serves as a technical framework for researchers and drug development
professionals on the anticipated safety considerations and handling protocols for this class of
chemicals. This document is for informational purposes only and should not be used as a
substitute for a compound-specific SDS. Always consult the official SDS provided by the
manufacturer before handling any chemical.

Introduction to the Piperidine Moiety in Research

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of
numerous pharmaceuticals and developmental drug candidates. Its derivatives are explored for
a vast range of therapeutic applications due to their ability to interact with various biological
targets. However, the same chemical properties that make them effective can also present
significant health and safety hazards. This guide provides an in-depth look at the expected
safety profile of a complex piperidine derivative, 1-(3-Piperidinyl)-4-piperidinol
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dihydrochloride, based on an analysis of its constituent parts and related molecules. As a
dihydrochloride salt, it is expected to be a solid with increased water solubility, which can
influence its exposure routes and environmental mobility.

Hazard Identification and GHS Classification

Based on data from related piperidine compounds, a substance like 1-(3-Piperidinyl)-4-
piperidinol dihydrochloride is anticipated to be classified under the Globally Harmonized
System (GHS) with at least the following hazards. The hydrochloride salt form can contribute to
its irritant properties.

Anticipated GHS Classification Summary

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]
[21[3]

Skin Corrosion/Irritation Category 2

H318/H319: Causes serious

Serious Eye Damage/Irritation Category 1/ 2A o
eye damage/irritation[1][2][3][4]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[1][2][3]

H301/H302, H311/H312,
Acute Toxicity H331/H332: Toxic/Harmful if
] Category 3/4 ) ) )
(Oral/Dermal/Inhalation) swallowed, in contact with skin,

or if inhaled[4][5][6]

Signal Word:Danger or Warning[4][6][7]
Core Causality of Hazards:

« Irritation and Corrosivity: The basic nitrogen atoms of the piperidine rings can be highly
irritating to skin, eyes, and mucous membranes. As a hydrochloride salt, the compound can
be acidic in solution, contributing to its irritant or corrosive potential. Direct contact can lead
to inflammation, redness, and in severe cases, chemical burns or irreversible eye damage[4]

[8l.
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» Respiratory Effects: Fine dust or aerosols of the compound can irritate the respiratory tract
upon inhalation, leading to symptoms like coughing and shortness of breath[2][3].

o Systemic Toxicity: While specific toxicological data is unavailable, many piperidine
derivatives can be absorbed through the skin or via ingestion and may exert systemic
effects. The potential for central nervous system (CNS) impact is a known characteristic of
some piperidine-based compounds|[9].

Risk Mitigation and Safe Handling Protocols

A multi-layered approach to safety is essential when working with potent, uncharacterized
research chemicals. The following workflow outlines a self-validating system for handling
piperidine derivatives.

Engineering Controls: The First Line of Defense

The primary method for exposure control is to handle the material within a properly functioning
chemical fume hood. This not only contains dust and aerosols but also protects against
inhalation of any volatile decomposition products. Ensure that eyewash stations and safety
showers are readily accessible and have been recently tested[3].

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The choice of PPE should be

based on a thorough risk assessment.

o Eye and Face Protection: Wear chemical safety goggles or a full-face shield, as approved by
NIOSH (US) or EN 166 (EU) standards[4][5][6]. Standard safety glasses are insufficient.

o Skin Protection: Use compatible, chemical-resistant gloves (e.g., nitrile) that are inspected
before each use[6]. A lab coat is mandatory, and for larger quantities or tasks with a high risk
of splashing, additional protective clothing may be necessary[4][9].

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH/MSHA approved respirator with appropriate cartridges for organic
vapors and particulates should be used[4].
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Workflow for Safe Chemical Handling

The following diagram illustrates the logical flow for safely handling a research chemical like 1-
(3-Piperidinyl)-4-piperidinol dihydrochloride.
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Caption: Risk Assessment and Handling Workflow for Piperidine-Based Research Chemicals.
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Emergency and First-Aid Procedures

In the event of an exposure, immediate and correct action is critical.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention, preferably from an ophthalmologist[1][4][9].

o Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical
advice[2][3][5].

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing. If breathing is difficult or they feel unwell, call a poison center or doctor[2][5][10].

e Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person. Call a poison center or doctor immediately[4]

[519].

Stability, Storage, and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong acids[3][5]. Many
piperidine salts are hygroscopic (absorb moisture from the air), so protection from moisture
is crucial to maintain sample integrity and safety[5]. The substance should be stored locked
up or in an area accessible only to qualified personnel[1].

 Stability: The compound is expected to be stable under recommended storage conditions.
However, it may be sensitive to air and moisture[5]. Hazardous decomposition products upon
combustion would likely include carbon oxides (CO, CO2), nitrogen oxides (NOx), and
hydrogen chloride gas[5].

» Disposal: All waste materials must be disposed of in accordance with local, state, and federal
regulations. The compound should not be allowed to enter drains or the environment[1][2].
Dispose of the contents and container to an approved waste disposal plant[1][5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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